Cas no 890611-32-2 (5-methyl-3-(4-methylphenyl)-N-phenylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 5-methyl-3-(4-methylphenyl)-N-phenylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 890611-32-2
• MF: C₂₀H₁₈N₄
• MW: 314.383723735809
• CID: 6466221
• Update Time: 2025-06-27

5-methyl-3-(4-methylphenyl)-N-phenylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(4-methylphenyl)-N-phenylpyrazolo1,5-apyrimidin-7-amine
• Pyrazolo[1,5-a]pyrimidin-7-amine, 5-methyl-3-(4-methylphenyl)-N-phenyl-

• Inchi： 1S/C20H18N4/c1-14-8-10-16(11-9-14)18-13-21-24-19(12-15(2)22-20(18)24)23-17-6-4-3-5-7-17/h3-13,23H,1-2H3
• InChI Key： NDVVAXOYPUJVKA-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(C)C=C3)C=NN1C(NC1=CC=CC=C1)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-methyl-3-(4-methylphenyl)-N-phenylpyrazolo1,5-apyrimidin-7-amine

5-Methyl-3-(4-Methylphenyl)-N-Phenylpyrazolo[1,5-a]Pyrimidin-7-Amine: A Comprehensive Overview

The compound 5-methyl-3-(4-methylphenyl)-N-phenylpyrazolo[1,5-a]pyrimidin-7-amine, identified by the CAS registry number CAS No. 890611-32-2, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which have garnered considerable attention due to their unique structural properties and versatile applications in drug discovery and materials science.

The molecular structure of 5-methyl-3-(4-methylphenyl)-N-phenylpyrazolo[1,5-a]pyrimidin-7-amine is characterized by a pyrazolo[1,5-a]pyrimidine core, which is a bicyclic heterocyclic system. The substituents on this core include a methyl group at position 5, a 4-methylphenyl group at position 3, and an N-phenyl amino group at position 7. These substituents contribute to the compound's unique electronic and steric properties, making it an attractive candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of pyrazolo[1,5-a]pyrimidine derivatives as inhibitors of various enzymes and signaling pathways. For instance, researchers have demonstrated that certain analogs of this compound exhibit potent inhibitory activity against kinases involved in cancer progression. The presence of electron-donating groups such as methyl and phenyl substituents enhances the compound's ability to interact with biological targets, making it a promising lead for anti-cancer drug development.

In addition to its biological applications, 5-methyl-3-(4-methylphenyl)-N-phenylpyrazolo[1,5-a]pyrimidin-7-amine has also been investigated for its potential in materials science. The molecule's rigid structure and conjugated system make it a suitable candidate for use in organic electronics. Recent research has explored its application as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). These applications underscore the compound's versatility and its importance in cutting-edge technological advancements.

The synthesis of 5-methyl-3-(4-methylphenyl)-N-phenylpyrazolo[1,5-a]pyrimidin-7-amines typically involves multi-step organic synthesis strategies. Researchers have employed various methodologies, including nucleophilic aromatic substitution and cyclization reactions, to construct the pyrazolo[1,5-a]pyrimidine core. The optimization of these synthetic routes has been a focal point of recent studies, with efforts directed toward improving yield and purity while minimizing environmental impact.

The chemical properties of this compound are heavily influenced by its substituent pattern. The methyl groups at positions 5 and 4 (on the phenyl ring) contribute to the molecule's hydrophobicity, while the N-ph